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Compound of Interest

Compound Name: Propyl isothiocyanate

Cat. No.: B1359926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,

experimental protocols, and biological activities of propyl isothiocyanate (PITC), CAS number

628-30-8. This document is intended to serve as a valuable resource for professionals in

research, science, and drug development.

Core Properties of Propyl Isothiocyanate
Propyl isothiocyanate is an organosulfur compound characterized by the presence of a propyl

group attached to the isothiocyanate functional group (-N=C=S). It is a colorless to pale yellow

liquid with a pungent odor.[1][2]

Chemical and Physical Properties
The key chemical and physical properties of propyl isothiocyanate are summarized in the

table below for easy reference and comparison.
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Property Value Reference(s)

CAS Number 628-30-8 [3][4][5]

Molecular Formula C4H7NS [3][4][5]

Molecular Weight 101.17 g/mol [3][4][5]

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point 153 °C at 760 mmHg [3]

Density 0.978 g/mL at 25 °C [3]

Refractive Index 1.504 at 20 °C [3]

Flash Point -15 °C [3]

Solubility
Soluble in alcohol; limited

solubility in water.
[1][2]

Vapor Pressure
4.299 mmHg at 25 °C

(estimated)
[3]

Safety Information
Propyl isothiocyanate is a hazardous substance and requires careful handling. The following

table summarizes its key safety classifications.
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Hazard
Classification

Code Description Reference(s)

Flammable liquids H225
Highly flammable

liquid and vapor

Acute toxicity, Oral H302 Harmful if swallowed

Acute toxicity, Dermal H312
Harmful in contact

with skin

Acute toxicity,

Inhalation
H332 Harmful if inhaled

Skin

corrosion/irritation
H314

Causes severe skin

burns and eye

damage

Specific target organ

toxicity
H335

May cause respiratory

irritation

Handling Precautions: Use only in a well-ventilated area. Wear protective gloves, clothing, eye,

and face protection. Keep away from heat, sparks, open flames, and hot surfaces.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of propyl
isothiocyanate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1359926?utm_src=pdf-body
https://www.benchchem.com/product/b1359926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrum Type Key Features Database Source(s)

¹H NMR
Data available in spectral

databases.
[6][7]

¹³C NMR
Data available in spectral

databases.
[6][7]

FT-IR

Data available in spectral

databases, characteristic

isothiocyanate peak expected

around 2050-2200 cm⁻¹.

[6]

Mass Spectrometry
Data available in spectral

databases.
[6]

Experimental Protocols
This section provides detailed methodologies for the synthesis, purification, and analysis of

propyl isothiocyanate.

Synthesis of Propyl Isothiocyanate
A common method for the synthesis of isothiocyanates is from primary amines and

thiophosgene.[8]

Objective: To synthesize propyl isothiocyanate from propylamine and thiophosgene.

Materials:

Propylamine

Thiophosgene

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Anhydrous sodium sulfate (Na₂SO₄)
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Round-bottom flask

Stirring apparatus

Separatory funnel

Rotary evaporator

Procedure:

In a 100 mL round-bottom flask, prepare a biphasic system by adding propylamine (5.0

mmol, 1.0 equiv.), dichloromethane (25 mL), and saturated aqueous sodium bicarbonate (25

mL).

While stirring the mixture vigorously at room temperature, slowly add thiophosgene (6.0

mmol, 1.2 equiv.).

Continue stirring for 1 hour.

Transfer the reaction mixture to a separatory funnel and separate the organic and aqueous

layers.

Extract the aqueous phase three times with dichloromethane (30 mL each).

Combine all organic layers and dry over anhydrous sodium sulfate.

Filter the drying agent and concentrate the solution under reduced pressure using a rotary

evaporator to obtain crude propyl isothiocyanate.[9]
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Reactants

Reaction Workup Product

Propylamine

Biphasic Reaction
(1 hour, RT)

Thiophosgene

NaHCO3 (aq)

CH2Cl2

Phase Separation Aqueous Extraction
(3x CH2Cl2) Drying (Na2SO4) Concentration Crude Propyl

Isothiocyanate
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Propyl Isothiocyanate
(PITC)

Glutathione (GSH)
Depletion

Reactive Oxygen Species
(ROS) Accumulation

DNA Damage

Mitochondria-Dependent
Pathway

p53 Signaling
Pathway

Apoptosis
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Isothiocyanates (including PITC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-isothiocyanate
https://m.chemicalbook.com/SpectrumEN_628-30-8_13CNMR.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC11349037/
https://www.rsc.org/suppdata/d2/sc/d2sc06542h/d2sc06542h1.pdf
https://www.benchchem.com/product/b1359926#propyl-isothiocyanate-cas-number-628-30-8-properties
https://www.benchchem.com/product/b1359926#propyl-isothiocyanate-cas-number-628-30-8-properties
https://www.benchchem.com/product/b1359926#propyl-isothiocyanate-cas-number-628-30-8-properties
https://www.benchchem.com/product/b1359926#propyl-isothiocyanate-cas-number-628-30-8-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1359926?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

